Cas no 85237-70-3 (3-Ethyl-2-phenyl-pyridine)

• Product Name: 3-Ethyl-2-phenyl-pyridine
• CAS No: 85237-70-3
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 733056
• Update Time: 2024-01-31

3-Ethyl-2-phenyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-phenyl-pyridine
• 3-ethyl-2-phenylpyridine
• Einecs 286-431-7

• Inchi： 1S/C13H13N/c1-2-11-9-6-10-14-13(11)12-7-4-3-5-8-12/h3-10H,2H2,1H3
• InChI Key： LAQPYTPYLZTORG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=CC=C1CC

Computed Properties

• Exact Mass: 183.104799
• Monoisotopic Mass: 183.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.013
• Boiling Point: 313.1°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.56